2-(4-Chlorophenoxy)-2-methyl-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)propan-1-one

• IUPAC Name: 2-(4-chlorophenoxy)-2-methyl-1-[3-(3-thiophen-2-yl-1,2,4-oxadiazol-5-yl)azetidin-1-yl]propan-1-one
• InChI: InChI=1S/C19H18ClN3O3S/c1-19(2,25-14-7-5-13(20)6-8-14)18(24)23-10-12(11-23)17-21-16(22-26-17)15-4-3-9-27-15/h3-9,12H,10-11H2,1-2H3
• InChI Key: PPGIXPYQQLGNEQ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CC(C1)C2=NC(=NO2)C3=CC=CS3)OC4=CC=C(C=C4)Cl
• Molecular Formula: C19H18ClN3O3S
• Molecular Weight: 403.9 g/mol
• CAS No.: 1325687-24-8

Description

2-(4-Chlorophenoxy)-2-methyl-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)propan-1-one is a useful research compound. Its molecular formula is C19H18ClN3O3S and its molecular weight is 403.88. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Properties

• 2-(4-Chlorophenoxy)-2-methyl-1-(3-(3-(thiophen-2-yl)-1,2,4-oxadiazol-5-yl)azetidin-1-yl)propan-1-one and its derivatives exhibit significant antimicrobial properties. A study by Patel and Patel (2017) synthesized analogs with antimicrobial activity against bacterial strains like Escherichia coli and fungal species like Candida albicans (Patel & Patel, 2017).
• Similar compounds have been noted for their antibacterial activity against various bacterial strains, including Staphylococcus aureus and Streptococcus pyogenes, as observed in a study by Sreeramulu and Ashokgajapathiraju (2014) (Sreeramulu & Ashokgajapathiraju, 2014).

Synthesis and Characterization

• A study by Sápi et al. (1997) focused on the synthesis and base-catalyzed ring transformation of similar compounds, providing insights into the chemical properties and structural transformations of these derivatives (Sápi et al., 1997).

Potential Anticancer Properties

• Zhang et al. (2005) identified a derivative with similar structural features as a novel apoptosis inducer, with activity against several breast and colorectal cancer cell lines. This highlights its potential as an anticancer agent (Zhang et al., 2005).

Anti-inflammatory and Analgesic Properties

• Compounds related to this compound have been reported to possess anti-inflammatory and analgesic properties. For example, Husain et al. (2009) synthesized a series of derivatives and evaluated their actions, revealing potent anti-inflammatory activity (Husain et al., 2009).